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Compound of Interest

Compound Name: MMV676584

Cat. No.: B4942471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
MMV676584 is a novel heterocyclic compound that has demonstrated significant in vitro activity

against Mycobacterium tuberculosis and the fungal agent of eumycetoma, Madurella

mycetomatis. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and known biological activities of MMV676584. Detailed

experimental methodologies for relevant assays are presented, alongside a summary of

available quantitative data. This document aims to serve as a foundational resource for

researchers and drug development professionals interested in the further investigation and

potential therapeutic application of this compound.

Chemical Structure and Properties
MMV676584, identified by the Medicines for Malaria Venture (MMV), is a small molecule with a

complex heterocyclic scaffold. Its systematic IUPAC name is 3-chloro-N-(4,5-dihydro-1,3-

thiazol-2-yl)-6-fluoro-1-benzothiophene-2-carboxamide.

Chemical Structure:

MMV676584 Chemical Structure

Table 1: Physicochemical Properties of MMV676584
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Property Value Source

Molecular Formula C₁₂H₈ClFN₂OS₂
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 314.78 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 750621-19-3
--INVALID-LINK--, --INVALID-

LINK--

SMILES
O=C(C1=C(Cl)C2=C(C=C(C=

C2)F)S1)NC3=NCCS3
--INVALID-LINK--

Appearance Solid (White to off-white) --INVALID-LINK--

Biological Activity
Initial screenings of MMV676584 have revealed its potential as an antimicrobial agent, with

notable activity against both bacterial and fungal pathogens.

Anti-tuberculosis Activity
MMV676584 has been identified as an active agent against Mycobacterium tuberculosis. While

the "MMV" prefix suggests an initial investigation for antimalarial properties, subsequent

studies have highlighted its anti-tuberculosis potential.

Anti-eumycetoma Activity
The compound has also been investigated as a novel drug candidate for eumycetoma, a

chronic fungal infection of the skin and subcutaneous tissues.

Table 2: Summary of Biological Activity
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Target Organism Activity Type
Quantitative Data
(IC₅₀/MIC)

Source

Mycobacterium

tuberculosis
Anti-tuberculosis

Data not publicly

available
--INVALID-LINK--

Madurella

mycetomatis
Anti-eumycetoma

Data not publicly

available
--INVALID-LINK--

Note: Specific quantitative data from in vitro assays (e.g., IC₅₀ or Minimum Inhibitory

Concentration - MIC) are not yet publicly available in the reviewed literature.

Mechanism of Action and Signaling Pathways
The precise mechanism of action and the specific signaling pathways targeted by MMV676584
in Mycobacterium tuberculosis and Madurella mycetomatis have not yet been elucidated in

publicly available research. Further investigation is required to understand how this compound

exerts its antimicrobial effects.

Experimental Protocols
While specific experimental data for MMV676584 is limited, this section outlines standardized

protocols for the types of assays likely used to evaluate its activity.

Whole-Cell Screening Assay against Mycobacterium
tuberculosis H37Rv
This protocol describes a common high-throughput method for identifying inhibitors of M.

tuberculosis growth.

Objective: To determine the in vitro inhibitory activity of a compound against M. tuberculosis.

Materials:

Mycobacterium tuberculosis H37Rv strain

Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (Albumin-Dextrose-

Catalase), and 0.05% Tween 80
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96-well microplates

Resazurin sodium salt solution (0.01% w/v in sterile water)

Test compound (MMV676584) dissolved in DMSO

Positive control (e.g., Rifampicin)

Negative control (DMSO vehicle)

Procedure:

Culture M. tuberculosis H37Rv in supplemented Middlebrook 7H9 broth to mid-log phase.

Adjust the bacterial suspension to a McFarland standard of 1.0, then dilute 1:50 in fresh

medium.

Prepare serial dilutions of the test compound and controls in the 96-well plates.

Inoculate each well with the diluted bacterial suspension.

Incubate the plates at 37°C for 5-7 days.

Add resazurin solution to each well and incubate for an additional 24 hours.

Measure fluorescence (excitation 560 nm, emission 590 nm) or absorbance at 570 nm and

600 nm.

Calculate the percentage of growth inhibition and determine the Minimum Inhibitory

Concentration (MIC).

Logical Workflow for M. tuberculosis Screening:
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Preparation

Assay AnalysisCulture M. tuberculosis H37Rv Adjust Bacterial Suspension

Inoculate 96-well Plates

Prepare Compound Dilutions

Incubate at 37°C Add Resazurin Measure Fluorescence/Absorbance Calculate % Inhibition and MIC

MMV676584
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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